Potassium glycerophosphate trihydrate

Specification

• CAS No.: 1319-70-6
• Molecular Formula: C8H18K4O12P2
• Molecular Weight: 524.56 g/mol
• IUPAC Name: tetrapotassium;1,5-dihydroxypentan-3-yl phosphate;2,3-dihydroxypropyl phosphate
• Standard InChI: InChI=1S/C5H13O6P.C3H9O6P.4K/c6-3-1-5(2-4-7)11-12(8,9)10;4-1-3(5)2-9-10(6,7)8;;;;/h5-7H,1-4H2,(H2,8,9,10);3-5H,1-2H2,(H2,6,7,8);;;;/q;;4*+1/p-4
• Standard InChI Key: AJRDRRBLSSWSKM-UHFFFAOYSA-J
• SMILES: C(CO)C(CCO)OP(=O)([O-])[O-].C(C(COP(=O)([O-])[O-])O)O.[K+].[K+].[K+].[K+]
• Canonical SMILES: C(CO)C(CCO)OP(=O)([O-])[O-].C(C(COP(=O)([O-])[O-])O)O.[K+].[K+].[K+].[K+]

Introduction

Chemical Properties and Structure

Identification and Nomenclature

Potassium glycerophosphate trihydrate is a hydrated salt of glycerophosphoric acid with four potassium ions. It has several synonyms in scientific literature, including dipotassium glycerophosphate trihydrate and glycerophosphoric acid dipotassium salt trihydrate. The compound is registered with the CAS number 1319-70-6.

Molecular Information

The chemical structure of potassium glycerophosphate trihydrate consists of glycerophosphate molecules with potassium counterions and water of crystallization. It has a molecular formula of C8H18K4O12P2 and a molecular weight of 524.56 g/mol. The molecular structure features a glycerol backbone linked to phosphate groups, which are neutralized by potassium ions, along with three water molecules in the crystal structure.

Physical Properties

Potassium glycerophosphate typically appears as a pale-yellow viscous mass or liquid in its 75% aqueous solution form. The compound exhibits high solubility in water and is also soluble in alcohol. It has a characteristic acidic taste and a pH range of 9.5-11.3 when measured at a concentration of 200g/l at 25°C.
Table 1: Key Physical and Chemical Properties of Potassium Glycerophosphate Trihydrate

Property	Value
Molecular Formula	C8H18K4O12P2
Molecular Weight	524.56 g/mol
Physical Appearance	Pale-yellow viscous mass or liquid (75% solution)
pH (200g/l, 25°C)	9.5-11.3
Solubility	Soluble in alcohol; miscible with water
CAS Number	1319-70-6
Water Content	Trihydrate (3 water molecules)

Synthesis and Production

The production of potassium glycerophosphate involves the esterification of glycerol with phosphoric acid, followed by neutralization with potassium hydroxide. While specific information on the synthesis of the trihydrate form is limited in the provided research materials, the process likely involves controlled crystallization conditions to incorporate the three water molecules into the crystal structure.
The production process must be carefully controlled to ensure the correct stoichiometry and hydration state. This typically involves maintaining specific temperature and humidity conditions during the crystallization phase of production.

Applications and Uses

Nutritional Supplementation

Potassium glycerophosphate trihydrate serves as an important dietary supplement, providing both potassium and phosphate—two essential minerals for human health. This dual functionality makes it particularly valuable in nutritional applications. The compound is used in formulations designed to address deficiencies in these minerals, which are crucial for various physiological functions including:

• Energy metabolism and ATP production

• Nerve impulse transmission

• Muscle contraction

• Acid-base balance

• Bone mineralization

Medical Applications

In clinical settings, potassium glycerophosphate and its hydrated forms have been investigated for use in parenteral nutrition. Related compounds such as sodium glycerophosphate have been well-documented as sources of phosphate in total parenteral nutrition for patients who cannot obtain sufficient nutrients through normal dietary intake.
Sodium glycerophosphate, an analog of potassium glycerophosphate, is indicated for use as a source of phosphate in total parenteral nutrition in combination with amino acids, dextrose, lipid emulsions, and other electrolytes. By extension, potassium glycerophosphate trihydrate could serve similar functions while also providing potassium.
The compound may be particularly beneficial in managing conditions characterized by mineral deficiencies. Research on related glycerophosphate compounds indicates potential applications in managing patients with conditions like hypokalemia or phosphate deficiencies.

Food Industry Applications

In the food industry, potassium glycerophosphate trihydrate functions as a food additive, providing nutritional fortification without significantly altering the taste or texture of food products. Its relatively high solubility makes it suitable for incorporation into various food matrices.
The compound serves several technical functions in food products:

• Nutritional enhancement

• pH buffering

• Mineral supplementation

• Potential texture modification

Agricultural Applications

Potassium glycerophosphate is used in animal feed additives, providing essential minerals to livestock. Its application in agriculture builds on the importance of both potassium and phosphate for animal health and development.
Table 2: Applications of Potassium Glycerophosphate Trihydrate in Various Sectors

Sector	Applications	Benefits
Nutritional Supplements	Dietary supplements, mineral fortification	Source of potassium and phosphate
Medicine	Parenteral nutrition components	Mineral supplementation for patients unable to obtain nutrients orally
Food Industry	Food additive, nutritional enhancer	Mineral fortification of food products
Agriculture	Animal feed additive	Nutritional enhancement for livestock

Research Findings

Comparative Studies

Research comparing organic phosphate sources (like glycerophosphates) to inorganic phosphate sources has shown some advantages for the organic forms. In a study involving low-birth-weight infants, calcium glycerophosphate showed efficacy compared to conventional mineral salts for total parenteral nutrition.

Comparison with Related Compounds

Potassium glycerophosphate trihydrate belongs to a family of glycerophosphate compounds that includes sodium glycerophosphate, calcium glycerophosphate, and magnesium glycerophosphate. Each of these compounds shares the glycerophosphate backbone but differs in the associated cation, resulting in varying applications and properties.
Table 3: Comparison of Potassium Glycerophosphate Trihydrate with Related Compounds

Compound	Cation	Primary Applications	Notable Characteristics
Potassium Glycerophosphate Trihydrate	Potassium (K+)	Nutritional supplement, food additive	Source of both potassium and phosphate
Sodium Glycerophosphate	Sodium (Na+)	Parenteral nutrition, dietary supplement	Well-studied for use in clinical nutrition
Magnesium Glycerophosphate	Magnesium (Mg2+)	Nutritional supplement, enzyme assays	Used in cell culture media and as enzyme substrate
Calcium Glycerophosphate	Calcium (Ca2+)	Nutritional supplement, dental applications	Supports bone mineralization
Tripotassium phosphate (K3PO4), while not a glycerophosphate, represents another potassium-phosphate compound used in various applications. This compound is produced by the neutralization of phosphoric acid with potassium hydroxide and has applications in food as a buffering agent, emulsifying agent, and for nutrient fortification.

Current Research and Future Directions

Research on potassium glycerophosphate trihydrate continues to evolve, with increasing interest in its applications in specialized nutrition and clinical settings. Future research directions may include:

• Detailed pharmacokinetic studies specifically focused on the trihydrate form

• Comparative studies examining the bioavailability of phosphate from different sources

• Clinical trials investigating specific therapeutic applications

• Development of novel formulations incorporating this compound for targeted nutrition